Cas no 832713-01-6 (2-Pentenal, 5-(2,6-dimethylphenyl)-3-methyl-, (2E)-)

• Product name: 2-Pentenal, 5-(2,6-dimethylphenyl)-3-methyl-, (2E)-
• CAS No: 832713-01-6
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• CID: 674800
• PubChem ID: 71415882

2-Pentenal, 5-(2,6-dimethylphenyl)-3-methyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenal, 5-(2,6-dimethylphenyl)-3-methyl-, (2E)-
• 5-(2,6-dimethylphenyl)-3-methylpent-2-enal
• 832713-01-6
• DTXSID40835292

• Inchi： InChI=1S/C14H18O/c1-11(9-10-15)7-8-14-12(2)5-4-6-13(14)3/h4-6,9-10H,7-8H2,1-3H3
• InChI Key： CJEMDMBMLVGZGV-UHFFFAOYSA-N
• SMILES： CC1=C(C(=CC=C1)C)CCC(=CC=O)C

Computed Properties

• Exact Mass: 202.135765193g/mol
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 3.8